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Handling and Storage Specifications

The table below summarizes the key handling and storage information for Norgestrel-d5 from the available

safety data and product specifications.

Aspect Specification / Recommendation

Recommended Storage Refrigerator at 2-8°C [1]; -20°C for powder [2]

Appearance White solid [1]

Handling Precautions Avoid inhalation, contact with eyes/skin, and dust formation [2]. Use with
adequate ventilation and appropriate personal protective equipment (PPE)

[2].

Personal Protective
Equipment (PPE)

Safety goggles, protective gloves, impervious clothing [2].

Other Hazards Classified as not a hazardous substance per its Safety Data Sheet [2].

Primary Applications and Experimental Role

Norgestrel-d5 is a deuterium-labeled stable isotope of Norgestrel. Its main application in research is serving

as an internal standard in quantitative analytical techniques [3] [4] [5].
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Function: It is used to improve the accuracy and reproducibility of measurements in methods like LC-
MS/MS (Liquid Chromatography with Tandem Mass Spectrometry) and GC-MS (Gas
Chromatography-Mass Spectrometry) [3] [6]. By adding a known quantity of Norgestrel-d5 to a

sample at the beginning of analysis, scientists can account for and correct losses that occur during
sample preparation and analysis.

Context in Protocols: As evidenced in a drug interaction study, norgestrel-(ethyl-d5) was
specifically used as the internal standard material for quantifying norgestrel and its metabolites in

human plasma via a validated LC-MS/MS method [6].

Safety and Disposal

While Norgestrel-d5 itself may not be classified as hazardous, general laboratory safety practices should

always be followed.

General Safety: Wash thoroughly after handling. Avoid contact with eyes, skin, and clothing. Avoid
ingestion and inhalation [4].

First Aid: In case of skin contact, rinse thoroughly with water. In case of eye contact, flush
immediately with water for several minutes. Seek medical attention [2].

Spill Management: Absorb spills with a suitable liquid-binding material (e.g., diatomite).
Decontaminate surfaces and equipment with alcohol. Prevent the material from entering drains [2].

Waste Disposal: Waste should be disposed of in accordance with local, state, and federal
regulations [2].

Experimental Workflow for Quantitative Analysis

The flowchart below outlines a general experimental workflow for using Norgestrel-d5 as an internal

standard in bioanalysis, reflecting common practices in the field [3] [6].
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General workflow for using Norgestrel-d5 as an internal standard in bioanalysis.
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1. Chemical Name : Norgestrel-d5 [pharmaffiliates.com]

2. Material Safety Data Sheet of Norgestrel | AbMole BioScience [abmole.com]

3. Norgestrel-d5 | Stable Isotope [medchemexpress.com]
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1817803#norgestrel-d5-

handling-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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